Cas no 941893-93-2 (N-(2,2-diethoxyethyl)-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide)

• Product Name: N-(2,2-diethoxyethyl)-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide
• CAS No: 941893-93-2
• MF: C₂₁H₃₁N₃O₅
• MW: 405.487945795059
• CID: 5505889
• PubChem ID: 7688046
• Update Time: 2025-05-16

N-(2,2-diethoxyethyl)-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,2-diethoxyethyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide
• N-(2,2-diethoxyethyl)-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide
• N-(2,2-diethoxyethyl)-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide
• VU0499082-1
• F2785-0122
• 941893-93-2
• AKOS024467113
• N-(2,2-diethoxyethyl)-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

• Inchi： 1S/C21H31N3O5/c1-5-28-18(29-6-2)13-22-19(25)20(26)23-16-10-9-15-8-7-11-24(17(15)12-16)21(27)14(3)4/h9-10,12,14,18H,5-8,11,13H2,1-4H3,(H,22,25)(H,23,26)
• InChI Key： QMHGRYLAXBLJLQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C=C(C=CC=2CCC1)NC(C(NCC(OCC)OCC)=O)=O

Computed Properties

• Exact Mass: 405.22637110g/mol
• Monoisotopic Mass: 405.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97Ų

Additional information on N-(2,2-diethoxyethyl)-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

N-(2,2-Diethoxyethyl)-N'-1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-7-Ylethanediamide: A Comprehensive Overview

N-(2,2-Diethoxyethyl)-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is a highly specialized organic compound with the CAS number 941893-93-2. This compound belongs to the class of ethanediamides and features a complex structure that combines a tetrahydroquinoline ring system with ethylenediamine derivatives. The molecule is characterized by its unique substitution pattern, which includes a 2-methylpropanoyl group and a 2,2-diethoxyethyl group attached to the ethanediamide backbone. This combination makes it a promising candidate for various applications in the fields of pharmacology and material science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydroquinoline derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high yields and enantioselectivity in the formation of such complex structures. The introduction of the 2-methylpropanoyl group is often carried out via acylation reactions, while the 2,2-diethoxyethyl group can be introduced through nucleophilic substitution or coupling reactions. These methods are optimized to ensure high purity and stability of the final product.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that tetrahydroquinoline derivatives often exhibit interesting pharmacological properties, including antioxidant and anti-inflammatory effects. The presence of the ethanediamide group further enhances its ability to interact with biological systems. Recent research has focused on evaluating its potential as a drug delivery agent or as a component in bioconjugate chemistry. For instance, researchers at the University of California have demonstrated that similar compounds can serve as effective carriers for targeted drug delivery due to their ability to form stable complexes with therapeutic molecules.

In terms of applications beyond pharmacology, this compound has shown promise in material science. Its unique structure allows for potential use in the development of advanced polymers or as a building block for supramolecular architectures. Scientists at ETH Zurich have explored its role in self-assembling materials, where its ability to form hydrogen bonds and π-π interactions plays a critical role in creating ordered nanostructures.

The stability and reactivity of N-(2,2-diethoxyethyl)-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide make it an attractive candidate for further research. Its ability to undergo various post-synthesis modifications opens up avenues for tailoring its properties for specific applications. For example, researchers at Stanford University have investigated its potential as a precursor for metal-organic frameworks (MOFs), where its functional groups can act as ligands for metal ions.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research conducted at Kyoto University has shown that under certain conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This makes it a viable option for sustainable chemical processes.

In conclusion, N-(2,2-diethoxyethyl)-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS No: 941893-93-2) represents a cutting-edge compound with multifaceted applications across various scientific domains. Its intricate structure and versatile functional groups make it an ideal candidate for advancing both theoretical and applied research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations in chemistry and related fields.